Cas no 1873971-63-1 (2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid)
2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 1873971-63-1
- EN300-1137835
- 2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid
- 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid
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- Inchi: 1S/C12H14ClFO2/c1-6(2)10(12(15)16)8-4-5-9(13)7(3)11(8)14/h4-6,10H,1-3H3,(H,15,16)
- InChI Key: QAXKQQHYIJVYFL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1C)F)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 244.0666355g/mol
- Monoisotopic Mass: 244.0666355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 37.3Ų
2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137835-1.0g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137835-0.05g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1137835-0.1g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1137835-0.25g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1137835-0.5g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1137835-1g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1137835-2.5g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1137835-5g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 5g |
$2235.0 | 2023-10-26 | |
| Enamine | EN300-1137835-10g |
2-(4-chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid |
1873971-63-1 | 95% | 10g |
$3315.0 | 2023-10-26 |
2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid
2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid: A Comprehensive Overview
The compound with CAS No 1873971-63-1, commonly referred to as 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.
2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid is characterized by its complex aromatic ring system and the presence of multiple functional groups, including chlorine, fluorine, and methyl substituents. These features contribute to its distinct chemical behavior and reactivity. The molecule's structure has been extensively studied to understand its potential in fields such as pharmaceuticals, agrochemicals, and materials science.
Recent studies have highlighted the importance of CAS No 1873971-63-1 in drug discovery processes. Researchers have explored its role as a lead compound in the development of new therapeutic agents, particularly in the treatment of infectious diseases and cancer. The compound's ability to interact with specific biological targets has been a focal point of investigation, with promising results indicating its potential as a future drug candidate.
In addition to its pharmacological applications, 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid has also found relevance in environmental chemistry. Its stability under various environmental conditions and biodegradation patterns have been thoroughly examined to assess its impact on ecosystems. This research is crucial for ensuring the safe use and disposal of the compound in industrial settings.
The synthesis of CAS No 1873971-63-1 involves advanced organic chemistry techniques, including multi-step reactions and catalytic processes. Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound, making it more accessible for large-scale applications.
Furthermore, the compound's physical properties, such as solubility, melting point, and thermal stability, have been extensively characterized using modern analytical techniques like NMR spectroscopy and X-ray crystallography. These studies provide valuable insights into its behavior under different conditions, which is essential for optimizing its use in various applications.
The integration of computational chemistry tools has also played a pivotal role in understanding the properties of 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid. Quantum mechanical calculations and molecular modeling have been employed to predict its reactivity, interaction with biological systems, and potential for modification to enhance its functionality.
In conclusion, CAS No 1873971-63-1, or 2-(4-Chloro-2-fluoro-3-methylphenyl)-3-methylbutanoic acid, represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising properties continue to drive innovative research, positioning it as a key player in advancing scientific knowledge and technological development.
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